Cas no 2680818-03-3 (benzyl N-(3-fluorophenyl)-N-(2-hydroxyethyl)carbamate)

• Product Name: benzyl N-(3-fluorophenyl)-N-(2-hydroxyethyl)carbamate
• CAS No: 2680818-03-3
• MF: C₁₆H₁₆FNO₃
• MW: 289.30154800415
• CID: 5635406
• PubChem ID: 165926441
• Update Time: 2025-10-12

benzyl N-(3-fluorophenyl)-N-(2-hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-fluorophenyl)-N-(2-hydroxyethyl)carbamate
• EN300-28287936
• 2680818-03-3

• Inchi： 1S/C16H16FNO3/c17-14-7-4-8-15(11-14)18(9-10-19)16(20)21-12-13-5-2-1-3-6-13/h1-8,11,19H,9-10,12H2
• InChI Key： NAOLCLIZQZPKHX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N(C(=O)OCC1C=CC=CC=1)CCO

Computed Properties

• Exact Mass: 289.11142153g/mol
• Monoisotopic Mass: 289.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-(3-fluorophenyl)-N-(2-hydroxyethyl)carbamate

Comprehensive Overview of Benzyl N-(3-fluorophenyl)-N-(2-hydroxyethyl)carbamate (CAS No. 2680818-03-3)

Benzyl N-(3-fluorophenyl)-N-(2-hydroxyethyl)carbamate (CAS No. 2680818-03-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This carbamate derivative features a benzyl group, a 3-fluorophenyl moiety, and a 2-hydroxyethyl side chain, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its role in drug discovery, particularly in the development of targeted therapies for neurological and inflammatory conditions.

The compound's carbamate linkage is a critical functional group, often associated with enhanced stability and bioavailability in medicinal chemistry. Its fluorophenyl component contributes to its lipophilicity, which can improve membrane permeability—a key factor in optimizing drug delivery systems. Recent studies have highlighted its potential as a building block for small-molecule inhibitors, aligning with the growing demand for precision medicine. As the pharmaceutical industry shifts toward personalized treatments, compounds like Benzyl N-(3-fluorophenyl)-N-(2-hydroxyethyl)carbamate are becoming invaluable tools for researchers.

In addition to its pharmaceutical relevance, this compound has applications in material science. The presence of both hydrophilic (hydroxyethyl) and hydrophobic (benzyl/fluorophenyl) groups allows it to act as a surfactant or stabilizer in polymer formulations. This dual functionality addresses current trends in sustainable chemistry, where multifunctional compounds are prized for reducing waste and improving efficiency. Environmental concerns have driven interest in greener synthesis methods, and CAS No. 2680818-03-3 is being evaluated for its compatibility with solvent-free or low-toxicity reaction conditions.

From an analytical perspective, the compound's fluorine atom provides a distinct advantage for detection and quantification using techniques like 19F NMR spectroscopy. This feature is particularly useful in metabolic studies, where tracking the fate of fluorinated compounds in biological systems is essential. With the rise of AI-driven drug design, computational models are also leveraging the structural data of such compounds to predict their interactions with biological targets, accelerating the discovery process.

Safety and regulatory compliance are paramount in handling Benzyl N-(3-fluorophenyl)-N-(2-hydroxyethyl)carbamate. While it is not classified as a hazardous material, proper storage under inert conditions is recommended to maintain its stability. The compound's shelf life and compatibility with common reagents are frequently discussed in online forums, reflecting user interest in practical laboratory tips. As synthetic protocols evolve, sharing best practices for its use—such as optimizing reaction yields—remains a hot topic among chemists.

In summary, Benzyl N-(3-fluorophenyl)-N-(2-hydroxyethyl)carbamate (CAS No. 2680818-03-3) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications, from drug development to sustainable materials, position it as a compound of enduring relevance. For researchers seeking to explore its full potential, staying abreast of the latest synthetic methodologies and analytical techniques is crucial.